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Compound of Interest

Compound Name: 4-Chloropyridine N-oxide

Cat. No.: B073858 Get Quote

An In-depth Technical Guide to 4-Chloropyridine N-oxide: Synthesis, Properties, and

Applications

Executive Summary
4-Chloropyridine N-oxide is a highly versatile and reactive heterocyclic intermediate of

significant importance in the pharmaceutical and agrochemical industries. Its unique electronic

structure, characterized by a pyridine ring activated by an N-oxide group and substituted with a

chlorine atom at the 4-position, renders it an invaluable building block for the synthesis of a

multitude of complex molecules. This guide provides an in-depth analysis of its core properties,

synthesis methodologies, key reaction pathways, and critical applications, with a focus on its

role in modern drug development. Detailed experimental protocols and safety guidelines are

also presented to equip researchers and chemical development professionals with the practical

knowledge required for its effective utilization.

Core Compound Identification and Physicochemical
Properties
4-Chloropyridine N-oxide is a stable, crystalline solid under standard conditions.[1] The CAS

Number for this compound is 1121-76-2.[1][2][3][4][5][6] The presence of the N-oxide functional

group and the chlorine atom significantly influences the electronic distribution within the

pyridine ring, introducing polarity and defining its reactivity profile.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b073858?utm_src=pdf-interest
https://www.benchchem.com/product/b073858?utm_src=pdf-body
https://www.benchchem.com/product/b073858?utm_src=pdf-body
https://www.benchchem.com/product/b073858?utm_src=pdf-body
https://www.vulcanchem.com/product/vc20927597
https://www.vulcanchem.com/product/vc20927597
https://www.chemimpex.com/products/44652
https://www.sigmaaldrich.com/SG/en/product/aldrich/232408
https://pubchem.ncbi.nlm.nih.gov/compound/70724
https://www.chemsrc.com/en/cas/1121-76-2_164910.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/232408
https://www.vulcanchem.com/product/vc20927597
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of its key physicochemical properties is provided below for quick reference.

Property Value Source(s)

CAS Number 1121-76-2 [2][3][6]

Molecular Formula C₅H₄ClNO [1][2][3]

Molecular Weight 129.54 g/mol [1][2][3][6]

IUPAC Name 4-chloro-1-oxidopyridin-1-ium [1][4]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 160 °C (with decomposition) [2][3][5]

Boiling Point 310.0 ± 15.0 °C (Predicted)

Storage Temperature 2-8°C [2][3][6]

EC Number 214-336-2 [3]

InChI Key
DPJVRASYWYOFSJ-

UHFFFAOYSA-N
[1][3][6]

SMILES C1=C[O-] [1][4]

Synthesis and Mechanistic Insights
The preparation of 4-chloropyridine N-oxide can be achieved through several synthetic

routes. The choice of method is often dictated by the availability of starting materials, desired

scale, and purity requirements.

Synthesis from 4-Nitropyridine N-oxide
A well-established laboratory-scale synthesis involves the reaction of 4-nitropyridine N-oxide

with acetyl chloride.[7][8]

Causality of Reagent Choice:
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4-Nitropyridine N-oxide: The nitro group (-NO₂) at the 4-position is a strong electron-

withdrawing group, making it a suitable leaving group for nucleophilic aromatic substitution.

Acetyl Chloride: This reagent serves as the source of the chloride nucleophile. The reaction

proceeds through an intermediate where the acetyl group activates the nitro group,

facilitating its displacement by chloride.

The workflow for this synthesis is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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